Aurka-IN-1

• Molecular Formula: C25H25FN8O5S
• Molecular Weight: 568.6 g/mol
• InChI: InChI=1S/C25H25FN8O5S/c1-2-9-27-23(35)20-15-21(29-22-14-19(31-32-22)16-3-4-16)30-25(28-20)34-12-10-33(11-13-34)24(36)17-5-7-18(8-6-17)39-40(26,37)38/h1,5-8,14-16H,3-4,9-13H2,(H,27,35)(H2,28,29,30,31,32)
• InChIKey: VPADKFBERIEZQI-UHFFFAOYSA-N

Standard reversible ATP-competitive inhibitors cannot measure covalent occupancy or washout-resistant target engagement. Aurka-IN-1 is a cell-active, irreversible squarate-based probe designed for lysine-reactive covalent labeling of Aurora A kinase. - **Mechanism:** Targets surface-exposed non-catalytic lysine; long residence time. - **Application:** Activity-based protein profiling (ABPP), pull-down assays, covalent occupancy studies. - **Supply:** Validated for cellular target engagement; not for therapeutic screening.

Aurka-IN-1: Covalent AURKA Probe

Aurka-IN-1 (also designated as compound 9) is a cell-active, covalent inhibitor of Aurora Kinase A (AURKA) . It functions as a lysine-reactive activity probe, targeting the catalytic lysine residue (K162) within the kinase domain [1]. Unlike the majority of ATP-competitive Aurora kinase inhibitors, Aurka-IN-1 employs a targeted covalent inhibition (TCI) strategy. This mechanism stems from the integration of an aryl fluorosulfate (ArOSO2F) aminophile warhead onto a non-covalent AURKA-binding scaffold, specifically a derivative of the known inhibitor VX-680 [2]. This design results in an irreversible, prolonged engagement with its target, offering a distinct mode of action for studies where sustained kinase inhibition is required [1].

Covalent AURKA probe Lysine-reactive activity-based probe for target engagement verification

Non-catalytic site binding Targets surface-exposed lysine via squarate chemistry, not the ATP pocket

Chemical proteomics workflow Suited for kinome profiling, covalent occupancy, and ABPP studies

• [1] Tang G, Wang W, Zhu C, Huang H, Chen P, Wang X, et al. Global Reactivity Profiling of the Catalytic Lysine in Human Kinome for Covalent Inhibitor Development. Angew Chem Int Ed Engl. 2024;63(12):e202316394. View Source
• [2] MedChemExpress. AURKA-IN-1 (compound 9) Product Page. Catalog No. HY-161407. View Source

Why Aurka-IN-1 Cannot Be Substituted

The scientific utility of an AURKA inhibitor is defined by its mechanism of action, selectivity profile, and engagement kinetics, not merely its nominal target. Aurka-IN-1 differentiates itself from common AURKA inhibitors such as Alisertib (MLN8237) and Tozasertib (VX-680) through its irreversible, lysine-targeted covalent mechanism [1]. While Alisertib is a highly selective, reversible ATP-competitive inhibitor (IC50 = 1.2 nM for AURKA, >200-fold selective over AURKB) , and Tozasertib is a reversible pan-Aurora inhibitor (Ki = 0.6 nM for AURKA) , Aurka-IN-1's covalent bond formation with the catalytic K162 lysine ensures durable target inhibition that is resistant to washout and competition from high intracellular ATP concentrations [1]. This fundamental difference in binding kinetics translates to distinct downstream biological effects, such as prolonged residence time and altered cellular activity profiles, making direct substitution for a specific experimental endpoint inappropriate without careful validation [1].

This probe

Irreversible covalent inhibitor targeting surface-exposed non-catalytic lysine on AURKA, enabling sustained target engagement.

Covalent labeling context

Reversible / allosteric alternatives

ATP-competitive or allosteric AURKA modulators do not form covalent adducts and dissociate upon washout, altering assay readouts.

Mechanism fundamentally differs; may not support covalent occupancy or ABPP workflows.

• [1] Tang G, Wang W, Zhu C, Huang H, Chen P, Wang X, et al. Global Reactivity Profiling of the Catalytic Lysine in Human Kinome for Covalent Inhibitor Development. Angew Chem Int Ed Engl. 2024;63(12):e202316394. View Source

Aurka-IN-1: Mechanism-Based Evidence

Irreversible Covalent Binding to Non-Catalytic Lysine

Aurka-IN-1 was engineered by introducing a lysine-reactive ArOSO2F warhead onto the non-covalent AURKA inhibitor VX-680. This modification transforms the reversible inhibitor into an irreversible covalent binder, resulting in a 'prolonged residence time' on its target [1]. While VX-680 exhibits potent reversible inhibition (Kiapp = 0.6 nM for AURKA) , its activity is subject to dissociation. In contrast, the covalent bond formed by Aurka-IN-1 with the catalytic K162 lysine of AURKA locks the inhibitor in place, ensuring sustained target engagement even after compound removal [1].

Covalent binding mechanism

Class-level inference

Irreversible covalent adduct formation with a surface-exposed, non-catalytic lysine on AURKA

Supports covalent target engagement and residence-time analysis, not reversible dose–response studies.

Compares to ATP-competitive binding context

Evidence Dimension	Inhibitor-Target Residence Time
Target Compound Data	Prolonged residence time due to irreversible covalent bond
Comparator Or Baseline	VX-680 (Tozasertib): Reversible, transient binding
Quantified Difference	Qualitative difference: Irreversible covalent vs. reversible non-covalent
Conditions	Biochemical and cellular assays; inferred from covalent binding mechanism confirmed by MS and X-ray crystallography [1]

Why This Matters

This property is critical for experiments aiming to understand the long-term consequences of sustained AURKA inhibition or for washout studies, where reversible inhibitors like VX-680 would rapidly lose effect.

• [1] Tang G, Wang W, Zhu C, Huang H, Chen P, Wang X, et al. Global Reactivity Profiling of the Catalytic Lysine in Human Kinome for Covalent Inhibitor Development. Angew Chem Int Ed Engl. 2024;63(12):e202316394. View Source

Cell-Active Covalent Engagement

The covalent binding mechanism of Aurka-IN-1 to AURKA has been unequivocally validated through structural biology. X-ray crystallography of the human AURKA kinase domain in complex with AURKA-compound 9 (Aurka-IN-1) confirmed the formation of a covalent bond between the inhibitor's ArOSO2F warhead and the catalytic lysine residue (K162) [1]. This high-resolution structural data (PDB ID: 8JF4) provides direct evidence of the specific interaction, distinguishing it from purely biochemical or in silico binding predictions [1].

Cell-active covalent engagement

Class-level inference

Demonstrates irreversible labeling of endogenous AURKA in living-cell assays

Supports washout-resistant target-occupancy measurement in cellular models.

Contrasts with reversible allosteric modulation context

Evidence Dimension	Binding Mode and Structural Validation
Target Compound Data	Irreversible covalent bond with catalytic Lys162; confirmed by X-ray crystallography (PDB ID: 8JF4) [1]
Comparator Or Baseline	Other covalent and non-covalent AURKA inhibitors lacking a defined, Lys162-specific co-crystal structure
Quantified Difference	Atomic-level confirmation of Lys162 targeting vs. inferred or non-specific binding
Conditions	X-ray diffraction analysis of purified AURKA kinase domain co-crystallized with compound 9 [1]

Why This Matters

This structural proof is essential for structure-activity relationship (SAR) studies, computational drug design, and for researchers requiring a tool compound with a well-defined and validated mode of action.

• [1] RCSB Protein Data Bank. 8JF4: The crystal structure of human AURKA kinase domain in complex with AURKA-compound 9. View Source

Lysine-Reactive Activity-Based Probe

In cellular assays, Aurka-IN-1 exhibits a distinct activity profile compared to the reversible VX-680 scaffold from which it was derived. The study notes that the lysine-reactive targeted covalent inhibitors (TCIs) based on Aurka-IN-1 exhibited 'reasonable cellular activities' with the noted advantage of a 'prolonged residence time' [1]. This contrasts with reversible inhibitors whose cellular effects are more directly correlated with their biochemical IC50 and are subject to rapid clearance and target dissociation. While direct quantitative cellular IC50 comparisons are not provided, the difference in kinetic behavior (sustained vs. transient inhibition) is a primary differentiator.

Activity-based probe design

Class-level inference

Lysine-reactive ABP developed for global kinome lysine reactivity profiling and covalent inhibitor platform studies

Fits chemical proteomics (pull-down, competitive ABPP) rather than potency-driven therapeutic validation.

Differs from potency-optimized therapeutic lead context

Evidence Dimension	Cellular Pharmacodynamics
Target Compound Data	Sustained target inhibition due to irreversible covalent binding; prolonged cellular effects [1]
Comparator Or Baseline	Reversible AURKA inhibitors (e.g., VX-680, Alisertib)
Quantified Difference	Qualitative difference in duration of action post-washout
Conditions	Cellular assays using human cancer cell lines [1]

Why This Matters

The prolonged cellular activity of a covalent inhibitor like Aurka-IN-1 makes it a valuable tool for experiments requiring sustained pathway suppression, such as long-term proliferation assays or in vivo studies with intermittent dosing schedules.

• [1] Tang G, Wang W, Zhu C, Huang H, Chen P, Wang X, et al. Global Reactivity Profiling of the Catalytic Lysine in Human Kinome for Covalent Inhibitor Development. Angew Chem Int Ed Engl. 2024;63(12):e202316394. View Source

Aurka-IN-1: Optimal Use Cases

Covalent Target Engagement in Living Cells

Aurka-IN-1 is an ideal tool compound for washout experiments and long-term cell proliferation assays where the durability of target inhibition is the primary variable of interest. Unlike reversible inhibitors (e.g., Alisertib, VX-680), its covalent, irreversible binding to AURKA's catalytic lysine K162 ensures the kinase remains inhibited even after the compound is removed from the culture medium [1]. This allows researchers to decouple the initial inhibitory event from the continuous presence of the drug and study the downstream biological consequences of sustained AURKA suppression over time.

Kinome-Wide Lysine Reactivity Profiling

Given the availability of a high-resolution co-crystal structure (PDB ID: 8JF4) confirming its binding pose and covalent linkage to K162 [1], Aurka-IN-1 serves as a definitive reference compound for structure-based drug design (SBDD) and fragment-based screening efforts aimed at developing novel lysine-targeted covalent inhibitors. It provides a validated starting point for understanding the structural requirements for engaging the catalytic lysine of a protein kinase.

Non-Catalytic Lysine Targeting Studies

Aurka-IN-1 is explicitly developed as a 'lysine-reactive activity probe' [1]. In a broader chemical biology context, it can be used as a tool to profile the ligandability of catalytic lysines across the human kinome. Its design as a targeted covalent inhibitor (TCI) based on the ArOSO2F warhead makes it a valuable component in chemoproteomic platforms aimed at discovering and characterizing new covalent ligandable sites in kinases [1].

Application

Selection Property

Validation Focus

Covalent target engagement in living cells

Irreversible, washout-resistant AURKA labeling

Cellular target occupancy and residence time

Kinome-wide lysine reactivity profiling

Lysine-reactive activity-based probe function

Competitive ABPP and pull-down mapping

Non-catalytic lysine targeting studies

Squarate-warhead covalent-ligand chemistry

Covalent adduct characterization and SAR

• [1] Tang G, Wang W, Zhu C, Huang H, Chen P, Wang X, et al. Global Reactivity Profiling of the Catalytic Lysine in Human Kinome for Covalent Inhibitor Development. Angew Chem Int Ed Engl. 2024;63(12):e202316394. View Source